Cas no 25594-66-5 (a-Acetyl-3-methoxybenzeneacetonitrile)

• Product Name: a-Acetyl-3-methoxybenzeneacetonitrile
• CAS No: 25594-66-5
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD00218258
• CID: 1426644
• PubChem ID: 2801739
• Update Time: 2025-11-01

a-Acetyl-3-methoxybenzeneacetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-acetyl-3-methoxy-
• 1-cyano-1-(m-methoxyphenyl)propan-2-one
• a-Acetyl-3-methoxybenzeneacetonitrile

• MDL： MFCD00218258
• Inchi： 1S/C11H11NO2/c1-8(13)11(7-12)9-4-3-5-10(6-9)14-2/h3-6,11H,1-2H3
• InChI Key： DXKKQRWUBKFFBE-UHFFFAOYSA-N
• SMILES： C1(C(C(C)=O)C#N)=CC=CC(OC)=C1

Additional information on a-Acetyl-3-methoxybenzeneacetonitrile

Benzeneacetonitrile, α-acetyl-3-methoxy- and Its Significance in Modern Chemical Research

Benzeneacetonitrile, α-acetyl-3-methoxy- (CAS No. 25594-66-5) is a versatile chemical compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in the development of novel synthetic pathways and drug molecules. Its molecular structure, featuring both acetyl and methoxy functional groups, makes it a valuable intermediate in the synthesis of complex organic molecules.

The compound's chemical formula can be represented as C₉H₉NO₂, indicating its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The presence of the nitrile group (-CN) and the acetyl group (-COCH₃) provides multiple sites for chemical modification, enabling researchers to tailor its properties for specific applications. This flexibility has made Benzeneacetonitrile, α-acetyl-3-methoxy- a preferred choice in the synthesis of pharmaceutical intermediates, agrochemicals, and specialty chemicals.

In recent years, the demand for innovative synthetic methodologies has led to a surge in research focused on optimizing the use of Benzeneacetonitrile, α-acetyl-3-methoxy-. One of the most notable advancements in this area is the development of catalytic processes that enhance the efficiency of reactions involving this compound. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce various functional groups into the benzene ring, expanding the compound's utility in drug discovery.

The pharmaceutical industry has been particularly interested in leveraging the properties of Benzeneacetonitrile, α-acetyl-3-methoxy- for the synthesis of bioactive molecules. Researchers have demonstrated its effectiveness in constructing heterocyclic frameworks, which are common motifs in many therapeutic agents. For example, studies have shown that this compound can serve as a precursor for creating indole derivatives, which are known for their antimicrobial and anti-inflammatory properties. The ability to modify its structure allows for the exploration of novel pharmacophores that could lead to next-generation drugs.

The role of computational chemistry in understanding the reactivity of Benzeneacetonitrile, α-acetyl-3-methoxy- cannot be overstated. Advanced computational methods have enabled researchers to predict reaction outcomes with high accuracy, thereby reducing the need for empirical testing. This approach not only accelerates the research process but also minimizes waste by optimizing reaction conditions. The integration of machine learning algorithms has further enhanced these capabilities by identifying patterns in large datasets, leading to more efficient synthetic strategies.

In addition to its applications in pharmaceuticals, Benzeneacetonitrile, α-acetyl-3-methoxy- has found utility in materials science. Its ability to form stable complexes with metal ions has been exploited in the development of luminescent materials and sensors. These materials have potential applications in optoelectronics and environmental monitoring. The compound's unique electronic properties make it an attractive candidate for designing organic semiconductors and light-emitting diodes (LEDs).

The environmental impact of chemical synthesis is another area where Benzeneacetonitrile, α-acetyl-3-methoxy- has been scrutinized. Efforts are underway to develop greener synthetic routes that minimize hazardous byproducts and reduce energy consumption. One such approach involves using biocatalysts derived from enzymes to facilitate reactions under mild conditions. These biocatalytic methods align with the growing emphasis on sustainable chemistry practices.

The future prospects for Benzeneacetonitrile, α-acetyl-3-methoxy- are promising, with ongoing research exploring its potential in emerging fields such as nanotechnology and bioimaging. Its ability to integrate into complex molecular systems makes it a valuable building block for designing advanced materials with tailored functionalities. As our understanding of its properties continues to evolve, so too will its applications across various scientific disciplines.